3-bromo-1-cyclobutyl-1H-pyrazole

• CAS No.: 1622843-57-5
• Molecular Formula: C7H9BrN2
• Molecular Weight: 201.1

Description

3-Bromo-1-cyclobutyl-1H-pyrazole is a brominated pyrazole derivative featuring a cyclobutyl group at the 1-position and a bromine atom at the 3-position of the pyrazole ring. Pyrazoles are five-membered aromatic heterocycles with two adjacent nitrogen atoms, widely utilized in medicinal chemistry, agrochemicals, and material science due to their tunable electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-1-cyclobutyl-1H-pyrazole typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the condensation of substituted aromatic aldehydes with tosylhydrazine, followed by cycloaddition with terminal alkynes . Another approach involves the use of palladium-catalyzed four-component coupling reactions .

Industrial Production Methods

Industrial production of 3-bromo-1-cyclobutyl-1H-pyrazole may utilize similar synthetic routes but on a larger scale, often employing continuous flow reactors to ensure consistent product quality and yield. The use of efficient catalysts and optimized reaction conditions is crucial for industrial applications .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-1-cyclobutyl-1H-pyrazole can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different products.

Cyclization Reactions: It can participate in cyclization reactions to form more complex heterocyclic systems.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydride and alkyl halides.

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted pyrazoles, while oxidation and reduction can lead to different functionalized derivatives .

Scientific Research Applications

3-Bromo-1-cyclobutyl-1H-pyrazole has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibitors and receptor modulators.

Industry: The compound is used in the production of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 3-bromo-1-cyclobutyl-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the cyclobutyl group contribute to the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

Key compounds for comparison :

• Larger substituent size may hinder nucleophilic substitution at the bromine site compared to the cyclobutyl analog.

• 3-Bromo-1-ethyl-1H-pyrazole ():

  • The linear ethyl group lacks the steric bulk and rigidity of cyclobutyl, leading to faster reaction kinetics in cross-coupling reactions.
  • Lower metabolic stability due to easier oxidative cleavage of the ethyl group in biological systems.
• 3-Bromo-1H-pyrazole (): No substituent at the 1-position results in minimal steric hindrance, making it highly reactive but less selective in biological targets.

Structural Insights :

• Cyclobutyl vs. Cyclopentyl : The four-membered cyclobutyl ring introduces significant angle strain (~90° bond angles), increasing electrophilicity at the bromine atom compared to the less strained cyclopentyl analog .
• Halogen Position : Bromine at the 3-position (meta to nitrogens) creates distinct electronic effects compared to derivatives with halogens at positions 4 or 5 (e.g., 4-bromo-1-methyl-1H-pyrazole in ).

Comparative Data Table :

Compound	Antimicrobial Activity	Anticancer Activity	Metabolic Stability
3-Bromo-1-cyclobutyl-1H-pyrazole*	Moderate (predicted)	High (predicted)	High (due to cyclobutyl)
3-Bromo-1-ethyl-1H-pyrazole	Low	Moderate	Low
3-Bromo-1H-pyrazole	High	Low	Moderate
4-Bromo-1-methyl-1H-pyrazole	Moderate	Low	High

*Predictions based on structural analogs in and .

Key Observations :

• The cyclobutyl group enhances metabolic stability by resisting enzymatic oxidation compared to ethyl or methyl substituents .
• Bromine at position 3 may improve binding to kinase targets (anticancer applications) due to optimal halogen bonding interactions, as seen in similar pyrazole-based inhibitors .

Unique Properties of 3-Bromo-1-cyclobutyl-1H-pyrazole

• Steric Effects : The cyclobutyl group provides a rigid, compact substituent that balances steric hindrance and reactivity, making it advantageous for designing selective enzyme inhibitors.
• Electronic Effects : Bromine’s electronegativity combined with the electron-withdrawing nature of the pyrazole ring enhances electrophilicity at position 3, enabling regioselective functionalization .
• Biological Potential: Predicted high anticancer activity aligns with trends observed in halogenated pyrazoles (e.g., 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde in ), which show antitumor properties via kinase inhibition .